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Abstract

4-Ethynylpyridine is a heterocyclic building block of significant interest in medicinal chemistry,
materials science, and organic synthesis. Its rigid structure, combined with the reactive terminal
alkyne group, makes it a versatile synthon for the construction of complex molecular
architectures. This technical guide provides a comprehensive overview of the history,
synthesis, and characterization of 4-ethynylpyridine. Detailed experimental protocols for its
preparation are presented, along with a compilation of its key physicochemical and
spectroscopic data. Furthermore, its role as a precursor in the development of bioactive
molecules is highlighted, with a focus on its application in the synthesis of kinase inhibitors for
cancer therapy.

Introduction and Historical Context

The precise origin and first synthesis of 4-ethynylpyridine are not well-documented in a single
seminal publication, a common occurrence for many fundamental chemical building blocks
developed in the mid-20th century. Its emergence in the chemical literature coincides with the
development of powerful cross-coupling reactions, particularly the Sonogashira coupling, which
remains a primary method for its synthesis. Early research focused on the fundamental
reactivity of ethynyl-substituted heterocycles. Over time, its utility as a versatile building block
for introducing a pyridyl moiety with a rigid ethynyl linker into larger molecules became widely
recognized, particularly in the fields of medicinal chemistry and materials science. The
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hydrochloride salt of 4-ethynylpyridine is also frequently utilized to enhance its solubility in
polar solvents.[1]

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of 4-ethynylpyridine are crucial for its identification,
purification, and use in subsequent reactions. A summary of these properties is provided in the

table below.
Property Value
Molecular Formula C7HsN
Molecular Weight 103.12 g/mol
CAS Number 2510-22-7
Appearance White to off-white crystalline solid
Melting Point 95-98 °C
Boiling Point 80 °C at 15 mmHg

1H NMR (CDCls, 400 MHz)

3 (ppm): 8.59 (d, J=4.4 Hz, 2H), 7.33 (d, J=4.4
Hz, 2H), 3.17 (s, 1H)

13C NMR (CDCls, 100 MHz)

5 (ppm): 150.1, 131.9, 125.9, 82.7, 80.6

IR (KBr, cm~1)

3290 (=C-H), 2110 (C=C), 1595 (C=N), 825 (C-
H bend)

Mass Spectrum (EI)

miz (%): 103 (M*+, 100), 76 (35), 51 (20)

Synthesis of 4-Ethynylpyridine

The synthesis of 4-ethynylpyridine can be achieved through several routes. The most
common and reliable methods are the Sonogashira coupling of a 4-halopyridine with a
protected acetylene source, and a lesser-known, but effective, method starting from 4-
vinylpyridine.

Sonogashira Coupling Approach
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The Sonogashira coupling is a palladium-catalyzed cross-coupling reaction between a terminal
alkyne and an aryl or vinyl halide. For the synthesis of 4-ethynylpyridine, this typically involves
the reaction of a 4-halopyridine (e.g., 4-bromopyridine or 4-iodopyridine) with
trimethylsilylacetylene, followed by deprotection of the silyl group.
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Reactants & Catalysts

Reactign & Deprotection
\ Y

Formation of
protected alkyne Products

Y

)
)
)

-
|\4-(Trimethylsilylethynyl)pyridine)

Q Removal of _
TMS group 'l l
Triethylamine

Reactants

Reaction Sequence

Addition
reaction Products
D g
Ll

(1,2-Dibromo-1-(pyridin-4-y|)ethane)
o
[Potassium tert-butoxide) \ Formation of

m ;( ]
akyne Ll

y

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Synthesis of Inhibitor

4-Ethynylpyridine

[Heterocyclic Core]

Coupling Reaction
(e.g., Sonogashira)

BTK Inhibitor

~

~

B-Cell Receptor Signaling

B-Cell Receptor

~dnhibits
\~~

Ss

~

Bruton's Tyrosine Kinase
(BTK)

hosphorylates

PLCy2

Downstream Signaling
(NF-kB, MAPK)

B-Cell Proliferation
& Survival

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/6 Tech Support


https://www.benchchem.com/product/b1298661?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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